Cas no 1095177-31-3 ((3,5-Dibromothiophen-2-yl)boronic acid)
(3,5-Dibromothiophen-2-yl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,5-dibromothiophen-2-yl)boronic acid
- Y3649
- 3,5-DIBROMOTHIOPHEN-2-YLBORONIC ACID
- (3,5-Dibromothiophen-2-yl)boronic acid
-
- MDL: MFCD11097999
- Inchi: 1S/C4H3BBr2O2S/c6-2-1-3(7)10-4(2)5(8)9/h1,8-9H
- InChI Key: OPWRTGBMXIXEAH-UHFFFAOYSA-N
- SMILES: BrC1C=C(SC=1B(O)O)Br
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 126
- Topological Polar Surface Area: 68.7
(3,5-Dibromothiophen-2-yl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D426333-50mg |
(3,5-Dibromothiophen-2-yl)boronic Acid |
1095177-31-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D426333-100mg |
(3,5-Dibromothiophen-2-yl)boronic Acid |
1095177-31-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D426333-500mg |
(3,5-Dibromothiophen-2-yl)boronic Acid |
1095177-31-3 | 500mg |
$ 210.00 | 2022-06-05 | ||
| Matrix Scientific | 206142-1g |
(3,5-Dibromo-2-thienyl)boronic acid |
1095177-31-3 | 1g |
$713.00 | 2023-09-10 | ||
| Matrix Scientific | 206142-25g |
(3,5-Dibromo-2-thienyl)boronic acid |
1095177-31-3 | 25g |
$3062.00 | 2023-09-10 | ||
| abcr | AB515756-1 g |
(3,5-Dibromothiophen-2-yl)boronic acid |
1095177-31-3 | 1g |
€199.50 | 2023-04-17 | ||
| abcr | AB515756-5 g |
(3,5-Dibromothiophen-2-yl)boronic acid |
1095177-31-3 | 5g |
€587.40 | 2023-04-17 | ||
| abcr | AB515756-10 g |
(3,5-Dibromothiophen-2-yl)boronic acid |
1095177-31-3 | 10g |
€965.80 | 2023-04-17 | ||
| eNovation Chemicals LLC | Y0999643-5g |
(3,5-dibromothiophen-2-yl)boronic acid |
1095177-31-3 | 95% | 5g |
$500 | 2024-08-02 | |
| abcr | AB515756-1g |
(3,5-Dibromothiophen-2-yl)boronic acid; . |
1095177-31-3 | 1g |
€171.60 | 2025-02-22 |
(3,5-Dibromothiophen-2-yl)boronic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on (3,5-Dibromothiophen-2-yl)boronic acid
Comprehensive Guide to (3,5-Dibromothiophen-2-yl)boronic acid (CAS No. 1095177-31-3)
(3,5-Dibromothiophen-2-yl)boronic acid (CAS No. 1095177-31-3) is a highly versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of heterocyclic boronic acids, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring thiophene and boronic acid functional groups, makes it valuable for constructing complex molecules.
The growing demand for boronic acid compounds in drug discovery and agrochemical applications has increased interest in (3,5-Dibromothiophen-2-yl)boronic acid. Researchers frequently search for "boronic acid derivatives for Suzuki coupling" or "thiophene-based boronic acids," highlighting its relevance in modern synthetic chemistry. This compound is particularly useful in designing biologically active molecules and organic electronic materials.
One of the key advantages of (3,5-Dibromothiophen-2-yl)boronic acid is its stability under various reaction conditions, making it suitable for palladium-catalyzed cross-coupling processes. Its dibromo-substituted thiophene core allows for further functionalization, enabling the synthesis of advanced materials like conductive polymers and OLED components. These properties align with current trends in "green chemistry" and "organic electronics," which are highly searched topics in scientific communities.
In pharmaceutical applications, (3,5-Dibromothiophen-2-yl)boronic acid serves as a building block for kinase inhibitors and anticancer agents. The rise in searches for "boronic acids in drug development" reflects its importance in medicinal chemistry. Additionally, its role in creating fluorescent probes and sensors makes it valuable for diagnostic applications.
The synthesis of (3,5-Dibromothiophen-2-yl)boronic acid typically involves halogenation of thiophene derivatives followed by borylation. Researchers often look for "synthetic routes to dibromothiophene boronic acids" to optimize yields and purity. Proper handling and storage are essential, as with all boron-containing compounds, to ensure stability and performance in downstream applications.
Market trends indicate increasing adoption of (3,5-Dibromothiophen-2-yl)boronic acid in academic and industrial research. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal. As the demand for high-performance materials grows, this compound is poised to play a significant role in advancing sustainable technologies and innovative therapeutics.
For researchers exploring "boronic acid applications" or "thiophene chemistry," (3,5-Dibromothiophen-2-yl)boronic acid offers a robust platform for diverse chemical transformations. Its combination of reactivity and stability makes it indispensable in modern synthetic strategies, aligning with the broader shift toward precision chemistry and molecular design.
1095177-31-3 ((3,5-Dibromothiophen-2-yl)boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)